Cas no 731764-46-8 (Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-)

Isoquinoline,1-ethyl-3,4-dihydro-7-nitro- structure
731764-46-8 structure
Product Name:Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-
CAS No:731764-46-8
MF:C11H12N2O2
MW:204.225182533264
CID:559259
PubChem ID:21584305
Update Time:2025-04-19

Isoquinoline,1-ethyl-3,4-dihydro-7-nitro- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-
    • Isoquinoline, 1-ethyl-3,4-dihydro-7-nitro- (9CI)
    • 1-ethyl-7-nitro-3,4-dihydroisoquinoline
    • Isoquinoline,1-ethyl-3,4-dihydro-7-nitro-(9ci)
    • 731764-46-8
    • Inchi: 1S/C11H12N2O2/c1-2-11-10-7-9(13(14)15)4-3-8(10)5-6-12-11/h3-4,7H,2,5-6H2,1H3
    • InChI Key: ADOXHCHPMZCZQT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2=C(C=1)C(CC)=NCC2)=O

Computed Properties

  • Exact Mass: 204.089877630g/mol
  • Monoisotopic Mass: 204.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 58.2Ų
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